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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of UCM765, a selective

melatonin MT₂ receptor partial agonist, in the elevated plus maze (EPM) test for assessing

anxiety-like behavior in rodents. The provided protocols and data are synthesized from

published research to guide the design and execution of similar preclinical studies.

Introduction
The elevated plus maze is a widely validated behavioral assay for evaluating the anxiolytic or

anxiogenic effects of pharmacological agents.[1][2] The test is based on the natural aversion of

rodents to open and elevated spaces, creating a conflict between their innate drive to explore a

novel environment and their fear of open areas.[1][3] Anxiolytic compounds typically increase

the proportion of time spent and the number of entries into the open arms of the maze.[1]

UCM765 has been identified as a novel MT₂-selective partial agonist with demonstrated

anxiolytic-like properties.[4] Research indicates that the anxiolytic effects of melatonin, a

neurohormone involved in regulating anxiety, are mediated through its high-affinity G-protein-

coupled receptors, MT₁ and MT₂.[4][5] UCM765's selectivity for the MT₂ receptor makes it a

valuable tool for investigating the specific role of this receptor subtype in anxiety modulation

and for the development of novel anxiolytic drugs.[4]
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Data Presentation
The anxiolytic effects of UCM765 have been quantified in the elevated plus maze test in adult

male rats. The data presented below is a summary of findings from a key study in the field.

Treatment Group Dose (mg/kg)
Mean Time Spent
in Open Arms (s)

% Increase vs.
Vehicle

Vehicle - ~25 -

UCM765 5 ~30 ~20%

UCM765 10 ~55 ~120%

UCM765 20 ~35 ~40%

Diazepam (DZ) 1 ~80 ~220%

Melatonin (MLT) 20 ~45 ~80%

Note: The values presented are approximate and derived from graphical representations in the

cited literature for illustrative purposes. The study demonstrated that UCM765 at a dose of 10

mg/kg significantly increased the time spent in the open arms compared to the vehicle-treated

group, although to a lesser extent than the positive control, diazepam.[4] The anxiolytic effects

of 10 mg/kg UCM765 were comparable to those of 20 mg/kg melatonin.[4] Importantly, unlike

diazepam, UCM765 and melatonin did not impair locomotion.[4]

Experimental Protocols
Animals

Species: Adult male rats are a commonly used model.[4] It is recommended that male and

female rodents be tested separately to avoid confounding effects of pheromones.[6]

Housing: Animals should be housed in a controlled environment with a standard 12-hour

light/dark cycle and ad libitum access to food and water.

Acclimation: Prior to testing, animals should be acclimated to the testing room for at least 30-

60 minutes.[7] Handling by the experimenter for several days before the experiment is also

recommended to reduce stress.[6]
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Apparatus
The elevated plus maze consists of four arms (two open, two enclosed) arranged in the

shape of a plus sign and elevated from the floor.[8]

For rats, typical dimensions are arms of 50 cm in length and 10 cm in width, elevated 50-55

cm from the ground.[8] The enclosed arms have walls approximately 40-50 cm high.

The maze should be placed in a room with consistent and moderate illumination levels

across all arms.[1]

Drug Preparation and Administration
UCM765: Prepare solutions of UCM765 at concentrations of 5, 10, and 20 mg/kg.[4] The

vehicle used for dissolution should be reported (e.g., saline with a small percentage of a

solubilizing agent).

Control Groups: A vehicle control group and a positive control group (e.g., Diazepam, 1

mg/kg) should be included.[4]

Administration: Drugs are typically administered via intraperitoneal (i.p.) injection. The time

between injection and testing should be consistent across all animals (e.g., 30 minutes).

Experimental Procedure
Placement: Gently place the rat on the central platform of the maze, facing one of the open

arms.[1][8] The starting orientation should be consistent for all animals.

Exploration: Allow the animal to freely explore the maze for a 5-minute period.[1][9]

Recording: The session should be recorded by a video camera positioned above the maze

for later analysis.[8] Automated video-tracking software can be used to score the behaviors.

[6]

Behavioral Measures: The primary measures of anxiety are:

Time spent in the open arms.
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Number of entries into the open arms.

Time spent in the closed arms.

Number of entries into the closed arms.

Total number of arm entries (as a measure of general locomotor activity).

Cleaning: After each trial, the maze should be thoroughly cleaned with a 70% ethanol

solution to remove any olfactory cues.[8]

Data Analysis
The percentage of time spent in the open arms ([Time in open arms / (Time in open arms +

Time in closed arms)] x 100) and the percentage of open arm entries ([Number of open arm

entries / (Number of open arm entries + Number of closed arm entries)] x 100) are

calculated.

Statistical analysis (e.g., ANOVA followed by post-hoc tests) should be used to compare the

different treatment groups.
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Caption: Proposed signaling pathway of UCM765 leading to anxiolysis.
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Caption: Experimental workflow for the elevated plus maze test with UCM765.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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